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Compound of Interest

Compound Name: Thallium triiodide

Cat. No.: B12661913

An In-depth Technical Guide to the Physical and Chemical Properties of Thallium(l) Triiodide

Abstract

Thallium triiodide, with the empirical formula TlIs, is a fascinating inorganic compound whose
properties are crucial for researchers in chemistry and materials science. Unlike other thallium
trinalides, it is not a salt of the thallium(lll) cation. Instead, its structure is correctly formulated
as thallium(l) triiodide, TI*[Iz]~, containing the thallium(l) cation and the triiodide anion.[1][2][3]
[4] This distinction arises from the potent oxidizing nature of the hypothetical TI** ion, which is
readily reduced by iodide. This guide provides a comprehensive overview of the essential
physical and chemical properties of thallium(l) triiodide, detailed experimental protocols for its
synthesis and analysis, and a summary of its safety and handling requirements, tailored for a
scientific audience.

Nomenclature and Identification

Correct identification is paramount when handling this highly toxic compound. Its nomenclature
reflects its unique ionic structure.
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Identifier Value

IUPAC Name Thallium(l) triiodide[1]

Other Names Thallous triiodide[2]

Chemical Formula TlIs (Empirical), TI*[Is]~ (Structural)[1]
Molar Mass 585.09 g-mol~1[1][5]

CAS Number 60488-29-1, 13453-37-7[1][5]

EC Number 236-627-3[1][5]

Core Chemical Properties

The chemistry of thallium triiodide is dominated by the stability of the thallium(l) oxidation
state and the behavior of the triiodide ion.

Electronic Structure and Oxidation State

The formulation of thallium triiodide as TI*[Iz]~ rather than TI3*(17)s is a direct consequence of
the relative redox potentials of the TI3*/TI* and I2/I- couples. The standard reduction potential
for TR+ + 2e~ - TI* is +1.252 V, while that for |12 + 2e~ - 21~ is +0.5355 V.[1][2] The
significantly higher potential of the thallium couple indicates that TI3* is a strong enough
oxidizing agent to oxidize iodide ions to iodine, while being reduced to the more stable TI*+
state. This is a classic example of the "inert pair effect,” where the 6s2 electrons in thallium
remain relatively non-ionizable, favoring the +1 oxidation state.[4][6]

Logical Relationship: Redox Stability of Thallium Triiodide

Oxidation
21N > 12 + 2e-

3In E'=-0.5855V o} (13- (from 12 + 1)

Reduction
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Redox reaction favoring TI*[Is] ~ formation.

Reactivity and Complex Formation

While TI3* is unstable in the presence of free I, it can be stabilized by an excess of iodide ions
through the formation of the tetraiodothallate(lll) complex anion, [Tll4]~.[1][2] In solutions like
methyl alcohol, thallium triiodide reacts with sodium carbonate to precipitate thallic oxide
(T1203).[7]

Thermal Stability and Decomposition

Thallium(l) triiodide is thermally unstable and decomposes upon heating. The decomposition is
not a single-step process. It first forms an intermediate phase, Tlsls4, before fully decomposing
to thallium(l) iodide (TIl) and elemental iodine (I2).[7] The dissociation pressures of these
polyiodides have been shown to increase along the series Tlsla < Csls < Tll3.[7]

Thermal Decomposition Pathway of Tlls

Tlis (s)

Heat (e.g., 60°C)
Tlzla (S)
Further Heat (>100°C)

3T (s) + 1/2 12 (g)

Click to download full resolution via product page

Thermal decomposition pathway of Tlls.

Physical Properties

The physical characteristics of Tlls are consistent with its formulation as an ionic salt.
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Table 1: General Physical Properties of Thallium(l) Triiodide

Property Value Reference(s)
Appearance Black crystalline solid [1]
Molar Mass 585.09 g-mol—1 [1][5]

| Solubility | Insoluble in alcohol.[8] The kinetics of dissolution in aqueous sodium iodide
solutions have been studied, suggesting complex formation.[9] [[8][9] |

Crystal and Molecular Structure

Thallium(l) triiodide is isomorphous with other alkali metal triiodides such as those of cesium
(Csls) and rubidium (Rbls).[1][2] The crystal structure consists of TI* cations and [Is]~ anions.
The triiodide ion in TllIs is nearly linear but is known to be asymmetric, with one iodine-iodine
bond being longer than the other.[1][2]

Experimental Protocols

The following protocols are based on methods reported in the literature for the synthesis and
analysis of thallium(l) triiodide. Extreme caution must be exercised, and all work should be
performed in a certified fume hood with appropriate personal protective equipment due to the
high toxicity of thallium compounds.

Synthesis of Thallium(l) Triiodide

Protocol 4.1.1: From TII and Iz in Aqueous Hydriodic Acid This method is reported as a
convenient way to prepare Tllz.[7]

Reactants: Stoichiometric quantities of thallium(l) iodide (Tll) and elemental iodine (12).

Solvent: Concentrated agueous hydriodic acid (HI).

Procedure: Dissolve the reactants in the concentrated HI solution.

Isolation: Allow the solvent to evaporate slowly at room temperature. Black crystals of TlIz will
form.[1][2]
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 Purification: The resulting crystals can be collected by filtration, washed with a minimal
amount of cold solvent, and dried in a desiccator.

Protocol 4.1.2: From TIl and Iz in Ethanol This is an alternative method, though it can be slow
due to the low solubility of the reactants.[1][7]

Reactants: Thallium(l) iodide (TIl) and elemental iodine (I2).
e Solvent: Ethanol.

o Procedure: Create a suspension of Tll and dissolved Iz in ethanol. The mixture is digested,
often with heating, for an extended period to ensure complete reaction.[7][10]

« |solation: The black Tlis product precipitates from the solution. It is collected by filtration and
dried.

Characterization Methods

Protocol 4.2.1: Thermal Decomposition Analysis This protocol can be used to confirm the
composition and decomposition pathway.[7]

o Apparatus: A thermogravimetric analyzer (TGA) or a flask attached to a vacuum line.
o Procedure: Place a precisely weighed sample of Tlls in the apparatus.

o Analysis: Heat the sample under vacuum or an inert atmosphere. For instance, holding the
temperature at 60°C can be used to study the first decomposition step to Tlsla.[7] Further
heating to a constant weight at a higher temperature (e.g., 150°C) will yield TlI, allowing for
the calculation of the initial iodine content.[7]

Protocol 4.2.2: Chemical Analysis for Thallium and lodide Content This destructive method
provides a quantitative measure of the elemental composition.[7]

o Sample Preparation: A weighed sample of Tlls is dissolved in a suitable solvent (e.g., methyl
alcohol) and reacted by shaking with an aqueous sodium carbonate solution. This
precipitates thallic oxide (TI203).

e Thallium Determination:
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[e]

Separate the TI20s precipitate by filtration.

(¢]

Dissolve the oxide in sulfuric acid.

[¢]

Reduce the TI(I) to TI(l) using sulfur dioxide.

[¢]

Determine the thallium content gravimetrically by precipitating it as thallium(l) chromate
(TI2CrOa).[7]

 lodide Determination:
o Use the filtrate from the initial precipitation.

o Determine the iodide content gravimetrically by precipitating it as silver iodide (Agl) upon
the addition of silver nitrate.[7]
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Experimental Workflow for Tlls Synthesis and Analysis

Synthesis

1. MixTII + |2

2. Add Solvent
(ag. HI or Ethanol)

3. React / Digest

4. |solate Product
(Evaporation/Filtration)

Black Crystals of Tlls

Confirm Decomposition \Petermine Tl & | Content

; Characterization ¥

Thermal Analysis (TGA) Chemical Assay
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Workflow for Tlls synthesis and characterization.

Safety and Handling

Thallium compounds are acutely toxic and pose a significant health hazard. They are readily
absorbed through the skin and by inhalation or ingestion.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12661913?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12661913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 2: Hazard ldentification and Safety Information

Category

GHS Pictograms

Information

Toxic (GHS06), Health Hazard (GHS08),
Environmental Hazard (GHS09)[1]

Signal Word

Danger[1]

Hazard Statements

H300: Fatal if swallowed.[1][11][12]H330: Fatal
if inhaled.[1][11][12]H373: May cause damage
to organs through prolonged or repeated
exposure.[1][11][12]H411: Toxic to aquatic life
with long lasting effects.[1][11][12]

Key Toxic Effects

Neurotoxin, hepatotoxin.[5] Chronic exposure
can lead to severe and persistent neurological
damage. A characteristic symptom of thallium

poisoning is alopecia (hair loss).[11][12]

Handling

All manipulations must be conducted in a
certified fume hood. Wear nitrile gloves, a lab
coat, and chemical safety goggles. Avoid
creating dust.[11][13][14]

| Disposal | Dispose of as hazardous waste in accordance with local, state, and federal

regulations.[11] |

Conclusion

Thallium(l) triiodide is a compound whose properties are dictated by the stable +1 oxidation

state of thallium. Its formulation as TI*[Is]~, crystal structure, and thermal decomposition

pathway are all well-documented. Understanding these fundamental physical and chemical

characteristics is essential for its safe handling and for its application in further chemical

research and materials development. The extreme toxicity of this compound cannot be

overstated, and adherence to strict safety protocols is mandatory for any researcher working

with this material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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